Ethyl 2-((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C10H13N3O3S2/c1-2-16-7(14)5-17-10-13-12-9(18-10)11-8(15)6-3-4-6/h6H,2-5H2,1H3,(H,11,12,15)
• InChI Key: QOOVXFFPXLWENW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(S1)NC(=O)C2CC2
• Molecular Formula: C10H13N3O3S2
• Molecular Weight: 287.4 g/mol
• CAS No.: 392317-89-4

Description

Ethyl 2-((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate is a useful research compound. Its molecular formula is C10H13N3O3S2 and its molecular weight is 287.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Growth Stimulant Activity

Thiadiazole derivatives, such as those synthesized by Knyazyan et al. (2013), have demonstrated growth stimulant properties. These compounds, upon preliminary screening, showed expressed growth stimulant activities, with some derivatives reaching activity levels comparable to that of heteroauxin, indicating potential applications in agriculture and plant science (Knyazyan et al., 2013).

Pharmacological Evaluation for Anti-inflammatory and Analgesic Agents

Another area of application is in the development of anti-inflammatory and analgesic agents. Shkair et al. (2016) designed and synthesized a series of 1,3,4-thiadiazoles evaluated for their anti-inflammatory and analgesic properties. These studies highlight the therapeutic potential of thiadiazole derivatives in medicinal chemistry, suggesting that similar compounds might be developed as novel drugs with anti-inflammatory and analgesic activities (Shkair et al., 2016).

Antimicrobial and Antioxidant Studies

Compounds like "Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates" have been synthesized and evaluated for their antimicrobial and antioxidant activities. The results from these studies indicate significant antibacterial and antifungal properties, alongside profound antioxidant potential, pointing to the utility of thiadiazole derivatives in addressing microbial infections and oxidative stress-related conditions (Raghavendra et al., 2016).

Insecticidal Assessment

Research by Fadda et al. (2017) on novel heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, showcases the potential use of thiadiazole derivatives in pest management. The study emphasizes the role of these compounds in developing new, effective insecticidal agents, which could contribute to more sustainable agricultural practices (Fadda et al., 2017).